Cas no 18016-24-5 (Calcium Gluconate)

• Product Name: Calcium Gluconate
• CAS No: 18016-24-5
• MF: C₁₂H₂₂CaO₁₄
• MW: 430.372684955597
• CID: 93291
• PubChem ID: 6095520
• Update Time: 2025-06-26

Calcium Gluconate Chemical and Physical Properties

Names and Identifiers

• Calcium Gluconate
• GLUCONIC ACID CALCIUM SALT
• GLUCONIC ACID CALCIUM SALT MONOHYDRATE
• CALCII GLUCONAS
• CALCIUM D-GLUCONATE MONOHYDRATE
• D-GLUCONIC ACID CALCIUM SALT MONOHYDRATE
• Calciumglukonat-1-hydrat
• CALCIUMGLUCONATE-1-HYDRATE
• CALCIUM GLUCONATE MONOHYDRATE
• Hexonic acid, calcium salt (2:1)
• CHROMIUM GLUCONATE
• ALCIUM GLUCONATE MONOHYDRATE
• calcium gluconate,monohydrate
• A812525
• calcium 2,3,4,5,6-pentakis(oxidanyl)hexanoate
• Calcium D-gluconate;Gluconic acid hemicalcium salt
• calcium;2,3,4,5,6-pentahydroxyhexanoate
• SCHEMBL20547381
• FT-0623395
• A836564
• 18016-24-5
• calcium 2,3,4,5,6-pentahydroxyhexanoate
• A820114
• FT-0652502
• calciumgluconate
• AKOS026749888
• L-Gluconic acid calcium salt
• DB-047673

• Inchi： 1S/2C6H12O7.Ca/c2*7-1-2(8)3(9)4(10)5(11)6(12)13;/h2*2-5,7-11H,1H2,(H,12,13);/q;;+2/p-2
• InChI Key： NEEHYRZPVYRGPP-UHFFFAOYSA-L
• SMILES： [Ca+2].OC(C(CO)O)C(C(C(=O)[O-])O)O.OC(C(CO)O)C(C(C(=O)[O-])O)O

Computed Properties

• Exact Mass: 448.07400
• Monoisotopic Mass: 448.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 28
• Rotatable Bond Count: 12
• Complexity: 385
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 284A^2

Experimental Properties

• Color/Form: No data avaiable
• Melting Point: 195ºC
• Boiling Point: 673.6ºC at 760 mmHg
• Flash Point: 375.2ºC
• PSA: 264.13000
• LogP: -7.20470
• Vapor Pressure: No data available

Calcium Gluconate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：1
• Safety Instruction： S24/25; S36; S26
• RTECS：EW2100000
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• Storage Condition：Store at 4 ° C, -4 ° C is better

Additional information on Calcium Gluconate

Introduction to Calcium Gluconate (CAS No: 18016-24-5)

Calcium Gluconate, with the chemical formula C₁₂H₂₂CaO₁₄·H₂O, is a white, crystalline powder that is highly soluble in water. It is widely recognized for its applications in pharmaceuticals, food fortification, and as a dietary supplement. The compound is derived from gluconic acid and calcium carbonate, making it a preferred choice for various industrial and medical applications due to its stability and bioavailability.

The primary significance of Calcium Gluconate lies in its role as a source of calcium ions. Calcium is an essential mineral that plays a crucial role in numerous physiological processes, including bone health, muscle contraction, nerve transmission, and blood clotting. Given its importance, the demand for high-quality calcium supplements has been steadily increasing, particularly among aging populations and individuals with calcium deficiencies.

In recent years, Calcium Gluconate has gained attention in the field of nutraceuticals and functional foods. Its mild flavor profile and high solubility make it an ideal candidate for fortifying beverages, dairy products, and other food items without altering their taste or texture. This has led to its widespread use in products designed to enhance bone health and prevent osteoporosis.

The pharmaceutical industry has also embraced Calcium Gluconate for its therapeutic benefits. It is commonly used as an antacid to relieve symptoms of heartburn and indigestion by neutralizing stomach acid. Additionally, it serves as a calcium supplement in the treatment of hypocalcemia, a condition characterized by abnormally low levels of calcium in the blood. The compound's slow release profile ensures prolonged action, making it effective over extended periods.

One of the most significant advantages of using Calcium Gluconate is its high bioavailability. Unlike other calcium supplements such as calcium carbonate, which requires stomach acid for absorption, Calcium Gluconate can be absorbed more readily by the body even in the absence of adequate stomach acid. This makes it particularly suitable for older adults and individuals with reduced gastric acidity.

The chemical stability of Calcium Gluconate under various conditions has been extensively studied. Research has shown that it remains stable when stored at room temperature and does not degrade easily when exposed to moisture or light. This stability ensures that the compound maintains its efficacy throughout its shelf life, making it a reliable choice for both manufacturers and consumers.

In the realm of medical research, recent studies have explored the potential applications of Calcium Gluconate in wound healing and tissue regeneration. Its ability to promote osteoblast activity has been demonstrated in vitro experiments, suggesting its potential use in bone grafts and orthopedic applications. Furthermore, its anti-inflammatory properties have been observed in preliminary studies, indicating possible roles in managing chronic inflammatory conditions.

The environmental impact of producing and using Calcium Gluconate has also been considered. The manufacturing process involves the reaction between gluconic acid and calcium carbonate, both of which are derived from renewable resources. This eco-friendly approach aligns with global efforts to reduce carbon footprints and promote sustainable practices in the chemical industry.

The regulatory landscape governing the use of Calcium Gluconate is well-established across various countries. Regulatory bodies such as the U.S. Food and Drug Administration (FDA) have approved its use as a food additive and dietary supplement based on extensive safety data. These approvals ensure that consumers can trust the product's quality and efficacy when used as directed.

The future prospects of Calcium Gluconate appear promising as advancements continue to be made in nutraceuticals and pharmaceuticals. Ongoing research aims to uncover new therapeutic applications and optimize production methods for higher efficiency. As awareness about calcium deficiency grows globally, the demand for high-quality supplements like Calcium Gluconate is expected to rise further.